![molecular formula C25H20O6 B2843208 methyl 4-{[(2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxy]methyl}benzoate CAS No. 329705-25-1](/img/structure/B2843208.png)
methyl 4-{[(2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxy]methyl}benzoate
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Description
This compound is a derivative of chromen, which is a chemical compound with a bicyclic structure, consisting of a benzene ring fused to a heterocyclic pyran ring. Chromen derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects .
Scientific Research Applications
Synthesis and Structural Analysis
- Research has been conducted on the synthesis and structure determination of closely related compounds, such as ethyl 2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, showcasing the significance of crystallography in understanding molecular configurations and interactions (Manolov, Morgenstern, & Hegetschweiler, 2012). This foundation aids in the development of new materials with tailored properties.
Catalysis and Reaction Efficiency
- The efficiency of iron-catalyzed benzylation processes for creating benzylated products, including coumarin derivatives, highlights the compound's role in pharmaceutical synthesis, such as the production of anticoagulants like Phenprocoumon (Kischel, Mertins, Michalik, Zapf, & Beller, 2007).
Sensor Development
- Novel anion sensors have been developed using derivatives for the selective detection of fluoride ions, showcasing the potential of these compounds in environmental monitoring and healthcare (Ma, Li, Zong, Men, & Xing, 2013).
Material Science
- Research into the mesophase behavior of laterally methyl substituted phenyl azo benzoates reveals insights into the design of liquid crystal displays and other optoelectronic devices (Naoum, Fahmi, Alaasar, & Ahmed, 2011).
Photoluminescent Properties
- The synthesis and study of 1,3,4-oxadiazole derivatives, including cholesteryl and methyl benzoates, have contributed to the development of materials with specific photoluminescent properties, suitable for applications in sensing and display technologies (Han, Wang, Zhang, & Zhu, 2010).
Intermediate for Biosynthesis
- Methyl 4-(5-formyl-2-methoxyphenoxy)benzoate serves as an important intermediate in the synthesis of natural products with biological activities, illustrating the compound's utility in drug discovery and development (Hong-xiang, 2012).
properties
IUPAC Name |
methyl 4-[(2-methyl-4-oxo-3-phenoxychromen-7-yl)oxymethyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20O6/c1-16-24(31-19-6-4-3-5-7-19)23(26)21-13-12-20(14-22(21)30-16)29-15-17-8-10-18(11-9-17)25(27)28-2/h3-14H,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYGXKRPMGVTNBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCC3=CC=C(C=C3)C(=O)OC)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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